Cas no 545410-47-7 (2',5'-Blis(trifluoromethyl)acetophenone)

2',5'-Blis(trifluoromethyl)acetophenone structure
545410-47-7 structure
Product Name:2',5'-Blis(trifluoromethyl)acetophenone
CAS No:545410-47-7
MF:C10H6F6O
MW:256.144464015961
MDL:MFCD04116044
CID:92940
PubChem ID:3751362
Update Time:2025-04-18

2',5'-Blis(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Bis(trifluoromethyl)phenyl)ethanone
    • 2',5'-Bis(trifluoromethyl)acetophenone
    • 2,5-Bis(Trifluoromethyl)Acetophenone
    • 2,5-bistrifluoromethyl-1-methylcarbonylbenzene
    • A19691
    • I12066
    • 545410-47-7
    • AM62025
    • SCHEMBL2001145
    • 2,5-bis-(Trifluoromethyl)acetophenone
    • DTXSID60395924
    • FT-0717544
    • AKOS005257741
    • 1-[2,5-bis(trifluoromethyl)phenyl]ethanone
    • 1-[2,5-bis(trifluoromethyl)phenyl]ethan-1-one
    • JS-4394
    • AC-3631
    • Ethanone, 1-[2,5-bis(trifluoromethyl)phenyl]-
    • ZBIHDCGAPRWDOA-UHFFFAOYSA-N
    • MFCD04116044
    • 2',5'-Blis(trifluoromethyl)acetophenone
    • MDL： MFCD04116044
    • Inchi： 1S/C10H6F6O/c1-5(17)7-4-6(9(11,12)13)2-3-8(7)10(14,15)16/h2-4H,1H3
    • InChI Key： ZBIHDCGAPRWDOA-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(C)=O)(F)F

Computed Properties

  • Exact Mass: 256.03200
  • Monoisotopic Mass: 256.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 206.1±40.0 ºC (760 Torr),
  • Flash Point: 76.9±21.5 ºC,
  • Refractive Index: 1.4200
  • Solubility: Almost insoluble (0.09 g/l) (25 º C),
  • Water Partition Coefficient: Sparingly soluble in water.
  • PSA: 17.07000
  • LogP: 3.92680

2',5'-Blis(trifluoromethyl)acetophenone Security Information

2',5'-Blis(trifluoromethyl)acetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2',5'-Blis(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-LB052-200mg
2',5'-Blis(trifluoromethyl)acetophenone
 545410-47-7 97%
200mg
 ￥135.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2',5'-Blis(trifluoromethyl)acetophenone
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Chemenu
CM193876-25g
2',5'-Bis(trifluoromethyl)acetophenone
 545410-47-7 95+%
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Fluorochem
013756-1g
2,5-Bis(trifluoromethyl)acetophenone
 545410-47-7 97%
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Fluorochem
013756-5g
2,5-Bis(trifluoromethyl)acetophenone
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Fluorochem
013756-25g
2,5-Bis(trifluoromethyl)acetophenone
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122005-10g
2',5'-Blis(trifluoromethyl)acetophenone
 545410-47-7 97%
10g
 ¥1524.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122005-25g
2',5'-Blis(trifluoromethyl)acetophenone
 545410-47-7 97%
25g
 ¥3048.90 2023-09-04
Alichem
A015000018-250mg
2',5'-Bis(trifluoromethyl)acetophenone
 545410-47-7 97%
250mg
 $480.00 2023-09-01
Alichem
A015000018-500mg
2',5'-Bis(trifluoromethyl)acetophenone
 545410-47-7 97%
500mg
 $839.45 2023-09-01

2',5'-Blis(trifluoromethyl)acetophenone Production Method

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